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Compound of Interest

Compound Name: N-Hydroxybenzamide

Cat. No.: B056167

The proper disposal of N-Hydroxybenzamide is crucial for maintaining laboratory safety and
ensuring environmental protection. This guide provides a comprehensive, step-by-step
procedure for researchers, scientists, and drug development professionals to handle and
dispose of N-Hydroxybenzamide waste in compliance with general laboratory safety
standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle N-Hydroxybenzamide with
appropriate care. This compound is a combustible solid and can cause skin, eye, and
respiratory irritation.[1][2] When heated to decomposition, it may emit toxic fumes of nitrogen
oxides.[1][3]

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]
» Hand Protection: Wear suitable protective gloves to prevent skin contact.[1]

o Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA
approved respirator.[1][5] Work should be conducted in a well-ventilated area or a chemical
fume hood.[4]

o Protective Clothing: Wear a lab coat or other protective clothing to minimize skin contact.[1]
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Key Data Summary for N-Hydroxybenzamide

The following table summarizes essential quantitative data for N-Hydroxybenzamide, also
known as Benzhydroxamic acid.

Property Value Source(s)
Molecular Formula C7H7NO2 [61[7]
Molecular Weight 137.14 g/mol [819]
Rhombic crystals or light beige
Appearance ] [9][10]
solid
Melting Point 126-130 °C [718]
N 5to 10 mg/mL at 23.7 °C (74.7
Water Solubility [3]
OF)
Storage Temperature 2-8°C (Refrigerated) [41[5][8]
Incompatibilities Strong oxidizing agents [1]

Combustible Solid (Storage
Hazard Class [5]
Class 11)

Step-by-Step Disposal Protocol

The disposal of N-Hydroxybenzamide must be conducted as regulated hazardous waste. Do
not dispose of N-Hydroxybenzamide down the drain or in regular trash.[11][12][13] Laboratory
waste must be managed in a way that is safe, environmentally sound, and compliant with
federal, state, and local regulations.[14]

Step 1: Waste Identification and Segregation

« ldentify as Hazardous Waste: All unused N-Hydroxybenzamide and materials significantly
contaminated with it (e.g., absorbent paper from spills, grossly contaminated PPE) must be
treated as hazardous chemical waste.[14][15]

e Segregate Solid Waste: Collect solid N-Hydroxybenzamide waste separately from liquid
waste.[16]
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e Check for Incompatibility: Ensure that N-Hydroxybenzamide waste is not mixed with
incompatible materials, particularly strong oxidizing agents.[1][17] Store it separately from
acids, bases, and other reactive chemical waste streams.[17]

Step 2: Waste Container Selection and Labeling

o Use Appropriate Containers: Collect solid N-Hydroxybenzamide waste in a clearly marked,
sealable container that is compatible with the chemical. Plastic containers are often preferred
for solid waste.[14][17] The container must be in good condition, with no cracks or
deterioration, and have a secure, leak-proof cap.[15][17]

e Properly Label the Container: The waste container must be labeled clearly at all times. The
label should include:

o The words "Hazardous Waste."
o The full chemical name: "N-Hydroxybenzamide" or "Benzhydroxamic acid."

o The specific hazards associated with the chemical (e.g., "Irritant,” "Combustible Solid").
[16]

o The date when waste was first added to the container.

Step 3: Storage in a Satellite Accumulation Area (SAA)

o Designate an SAA: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of generation.[14][17] Waste should not be
moved between different rooms for storage.[14]

e Secondary Containment: Hazardous waste must be stored with secondary containment to
prevent spills from reaching drains.[15]

o Keep Containers Closed: Waste containers must remain securely capped at all times, except
when adding waste.[15][17]

¢ Monitor Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed
in an SAA (typically up to 55 gallons).[14] Once a container is full, it must be removed from
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the SAA within three days.[17] Partially filled containers can remain in the SAA for up to one
year.[17]

Step 4: Arranging for Final Disposal

o Contact Environmental Health & Safety (EHS): Do not transport hazardous waste yourself.
[15] Contact your institution's Environmental Health & Safety (EHS) office or equivalent
department to schedule a pickup for the hazardous waste.[14][15]

o Follow Institutional Procedures: Adhere to your institution's specific procedures for waste
pickup requests and documentation.

Procedure for Small Spills

In the event of a small spill of solid N-Hydroxybenzamide:
o Ensure Proper PPE: Wear the personal protective equipment detailed above.

o Dampen the Material: Gently dampen the spilled solid with water to prevent dust from
becoming airborne.[3][10]

o Collect the Spill: Transfer the dampened material into a suitable, labeled container for
hazardous waste disposal.[3][10]

e Clean the Area: Use absorbent paper dampened with water to wipe up any remaining
material.[10] Wash the contaminated surface with a soap and water solution.[3][10]

o Dispose of Contaminated Materials: Seal the contaminated absorbent paper and any
contaminated clothing in a vapor-tight plastic bag for disposal as hazardous waste.[3][10]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of N-Hydroxybenzamide.
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Preparation & Assessment

Identify N-Hydroxybenzamide
as Waste

,

Wear Required PPE
(Goggles, Gloves, Lab Coat)

Waste Collection & Containment

Is waste compatible with
container contents?

Place in a new, clean, Place in existing segregated
compatible container solid waste container

\

Securely cap and label container
with 'Hazardous Waste',
chemical name, and date

Interim Storage

Store in designated
Satellite Accumulation Area (SAA)

'

Ensure secondary containment

Is container full?
/Yes \%
Final Dispoﬁt\

Contact EHS for waste pickup Continue to store in SAA
within 3 days (max 1 year)

EHS Collects Waste for
Final Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of N-Hydroxybenzamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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